Cas no 61639-17-6 (2H-Thiopyran, 3-butyltetrahydro-, 1,1-dioxide)

2H-Thiopyran, 3-butyltetrahydro-, 1,1-dioxide structure
61639-17-6 structure
Product Name:2H-Thiopyran, 3-butyltetrahydro-, 1,1-dioxide
CAS No:61639-17-6
MF:C9H18O2S
MW:190.303021907806
CID:471795
PubChem ID:549921
Update Time:2025-04-19

2H-Thiopyran, 3-butyltetrahydro-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

    • 2H-Thiopyran, 3-butyltetrahydro-, 1,1-dioxide
    • 3-butylthiane 1,1-dioxide
    • 3-Butyltetrahydro-2H-thiopyran 1,1-dioxide #
    • 61639-17-6
    • DTXSID10338563
    • 3-n-Butylthiane, S,S-dioxide
    • IEZPQXIGJVIXCF-UHFFFAOYSA-N
    • Inchi: 1S/C9H18O2S/c1-2-3-5-9-6-4-7-12(10,11)8-9/h9H,2-8H2,1H3
    • InChI Key: IEZPQXIGJVIXCF-UHFFFAOYSA-N
    • SMILES: S1(CCCC(CCCC)C1)(=O)=O

Computed Properties

  • Exact Mass: 190.10284
  • Monoisotopic Mass: 190.10275099g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • PSA: 34.14
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